
Unveiling the Molecular Architecture of
Pd(dppf)Cl₂·DCM: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pd(dppf)Cl2 DCM

Cat. No.: B13079318 Get Quote

For Immediate Release

A comprehensive guide detailing the molecular structure and synthesis of [1,1'-

Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane

(Pd(dppf)Cl₂·DCM). This document serves as an essential resource for researchers, scientists,

and professionals in drug development, providing in-depth structural data, experimental

protocols, and visual representations to facilitate a deeper understanding of this pivotal

catalyst.

Molecular Structure and Properties
Pd(dppf)Cl₂·DCM is an orange-red crystalline solid with the chemical formula C₃₅H₃₀Cl₄FeP₂Pd

and a molecular weight of approximately 816.64 g/mol .[1][2] The core of its structure features

a palladium atom in a square-planar coordination geometry. The palladium center is bound to

the two phosphorus atoms of the 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand and two

chloride ions. The dichloromethane (DCM) molecule is not directly coordinated to the palladium

atom but is incorporated into the crystal lattice as a solvent of crystallization.[3]

Crystallographic Data
While a definitive public crystallographic information file (CIF) for the dichloromethane adduct is

not readily available in the searched literature, the general structural characteristics are well-

understood from related studies. The square-planar geometry around the palladium(II) center is
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a key feature of this class of compounds. For illustrative purposes, a general representation of

the molecular structure is provided.

Table 1: General Physicochemical Properties of Pd(dppf)Cl₂·DCM

Property Value

Chemical Formula C₃₅H₃₀Cl₄FeP₂Pd

Molecular Weight 816.64 g/mol

Appearance Orange to dark red powder[4]

Melting Point 275-280 °C[4]

Solubility Insoluble in water[4]

Experimental Protocols
Synthesis of Pd(dppf)Cl₂·DCM
A common and efficient method for the synthesis of Pd(dppf)Cl₂·DCM involves the direct

reaction of a palladium(II) salt with the dppf ligand in dichloromethane, which also serves as

the crystallization solvent.

Protocol:

Preparation of Palladium Precursor Solution: Dissolve 2.00 grams of sodium

tetrachloropalladate(II) (Na₂PdCl₄) in 30 mL of anhydrous ethanol. This will form an ethanol

solution of the palladium salt.

Preparation of dppf Solution: In a separate flask, dissolve 4.15 grams of 1,1'-

bis(diphenylphosphino)ferrocene (dppf) in 41 mL of dichloromethane.

Reaction and Crystallization: Under a continuous stream of inert gas (e.g., argon or nitrogen)

and with constant stirring, slowly add the ethanolic palladium salt solution to the dppf solution

at room temperature (25 °C).
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Isolation: Continue stirring the reaction mixture for 1 hour. The product, Pd(dppf)Cl₂·DCM,

will precipitate as orange-red crystals.

Purification: Collect the crystals by filtration, wash with ethanol, and dry under vacuum. This

one-step synthesis typically yields a product with a purity of over 99%.[1]

Molecular and Logical Diagrams
To visually represent the molecular structure and the synthesis workflow, the following

diagrams have been generated using the DOT language.
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Caption: A simplified 2D representation of the Pd(dppf)Cl₂·DCM molecular structure.
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Caption: Workflow for the one-step synthesis of Pd(dppf)Cl₂·DCM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13079318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

